Cas no 76444-55-8 (1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-)

• Product Name: 1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-
• CAS No: 76444-55-8
• MF: C₁₈H₂₀O₄
• MW: 300.349005699158
• CID: 566985
• PubChem ID: 131162
• Update Time: 2025-04-19

1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenylpropan-1-one
• 1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-
• angoletin
• DTXSID00227255
• 2',4'-Dihydroxy-6'-methoxy-3',5'-dimethyldihydrochalcone
• CHEBI:139441
• MEGxp0_001393
• LMPK12120491
• ON-III compound
• BRD-K04355583-001-01-2
• 1-Propanone, 1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl-
• ACon1_001290
• 76444-55-8
• NCGC00180663-01
• CHEMBL452234

• Inchi： 1S/C18H20O4/c1-11-16(20)12(2)18(22-3)15(17(11)21)14(19)10-9-13-7-5-4-6-8-13/h4-8,20-21H,9-10H2,1-3H3
• InChI Key： HBRYKWADRULLHU-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=C(C(C)=C(C=1C(CCC1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 300.1362
• Monoisotopic Mass: 300.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.193
• Boiling Point: 491.6°C at 760 mmHg
• Flash Point: 177.7°C
• Refractive Index: 1.595
• PSA: 66.76

1-Propanone,1-(2,4-dihydroxy-6-methoxy-3,5-dimethylphenyl)-3-phenyl- Security Information

• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones